Cas no 325721-14-0 (1-(4-Fluorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid)

• Product Name: 1-(4-Fluorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid
• CAS No: 325721-14-0
• MF: C₁₃H₉FN₂O₂S
• MW: 276.286164999008
• CID: 3104817
• PubChem ID: 2329100
• Update Time: 2025-04-21

1-(4-Fluorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-phenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
• REGID_for_CID_2329100
• 1-(4-fluorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylicacid
• CHEMBL1320505
• EN300-00810
• MFCD02711496
• G57876
• CS-0218387
• 1-(4-fluorophenyl)-3-methylthieno[2,3-c]pyrazole-5-carboxylic acid
• 1-(4-fluorophenyl)-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
• HMS2499G16
• AKOS000121628
• SMR000060814
• Z56799238
• 325721-14-0
• MLS000098509
• AB00422350-07
• 857-737-3
• ANA72114
• 1-(4-fluorophenyl)-3-methyl-1H-thieno(2,3-c)pyrazole-5-carboxylic acid
• 1-(4-Fluorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid

• Inchi： 1S/C13H9FN2O2S/c1-7-10-6-11(13(17)18)19-12(10)16(15-7)9-4-2-8(14)3-5-9/h2-6H,1H3,(H,17,18)
• InChI Key： VCAOXDAQDFIRFL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C(C)=NN(C3C=CC(=CC=3)F)C1=2

Computed Properties

• Exact Mass: 276.03687687g/mol
• Monoisotopic Mass: 276.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 401.9±45.0 °C at 760 mmHg
• Flash Point: 196.9±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(4-Fluorophenyl)-3-methyl-1H-thieno2,3-cpyrazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)